3-(4-bromophenyl)-2-((3-methylbenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(4-bromophenyl)-2-[(3-methylphenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C20H17BrN2OS2/c1-13-3-2-4-14(11-13)12-26-20-22-17-9-10-25-18(17)19(24)23(20)16-7-5-15(21)6-8-16/h2-8,11H,9-10,12H2,1H3
• InChI Key: PILIHWPWHXUKNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)Br)SCC3
• Molecular Formula: C20H17BrN2OS2
• Molecular Weight: 445.4 g/mol

Description

3-(4-bromophenyl)-2-((3-methylbenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C20H17BrN2OS2 and its molecular weight is 445.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Researchers have developed methods to synthesize substituted 4-oxo-3,4-dihydro-thieno[3,4-d]pyrimidines, including those structurally similar to 3-(4-bromophenyl)-2-((3-methylbenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one, evaluating their physicochemical properties and biological potential. These compounds exhibit varied biological activities influenced by the position of the sulfur atom and the nature of substitutions on the thieno[3,2-d]pyrimidine framework (Zadorozhny et al., 2010).
• A study on the synthesis and evaluation of new antimicrobial additives based on pyrimidine derivatives, physically incorporated into polyurethane varnish and printing ink paste, demonstrates the potential of these compounds in surface coatings to impart antimicrobial properties (El‐Wahab et al., 2015).

Biological Applications

• The antitumor activity of novel 4-substituted thieno[3,2-d]pyrimidine derivatives has been explored, showing potent activity against human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma. These studies highlight the potential of thieno[3,2-d]pyrimidine derivatives as candidates for anticancer drug development (Hafez & El-Gazzar, 2017).
• Research into the antibacterial and antiviral properties of similar compounds reveals their utility in addressing microbial infections and viral diseases. The structural modification of these molecules can significantly influence their biological efficacy (Xu et al., 2003).

Experimental Studies

• Experimental studies on the reactions of specific thieno[3,2-d]pyrimidine compounds with various reagents have been conducted to explore their chemical behavior and potential for generating novel derivatives with enhanced biological activities. These studies offer insights into the versatile chemistry of thieno[3,2-d]pyrimidine compounds and their utility in medicinal chemistry (Gad-Elkareem et al., 2011).